Cas no 942268-67-9 (Methyl (3-chloro-5-hydroxyphenyl)acetate)

Methyl (3-chloro-5-hydroxyphenyl)acetate structure
942268-67-9 structure
Product Name:Methyl (3-chloro-5-hydroxyphenyl)acetate
CAS No:942268-67-9
MF:C9H9ClO3
MW:200.618962049484
CID:2146902
Update Time:2023-08-04

Methyl (3-chloro-5-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl (3-chloro-5-hydroxyphenyl)acetate
    • FRURNNFLRQYXBC-UHFFFAOYSA-N
    • (3-Chloro-5-hydroxy-phenyl)-acetic acid methyl ester
    • Benzeneacetic acid, 3-chloro-5-hydroxy-, methyl ester
    • Methyl (3-chloro-5-hydroxyphenyl)acetate
    • Inchi: 1S/C9H9ClO3/c1-13-9(12)4-6-2-7(10)5-8(11)3-6/h2-3,5,11H,4H2,1H3
    • InChI Key: FRURNNFLRQYXBC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)CC(=O)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Topological Polar Surface Area: 46.5
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